Cryotropic gelation of poly(vinyl alcohol) solutions
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n07ABEH000399
Abstract
The mechanisms of the cryotropic gelation of poly(vinyl alcohol) solutions as well as the influence of the characteristics of the polymer and the conditions of the cryogenic treatment on the structure and physicochemical properties of the cryogels obtained are examined. Data on the characteristics of the freezing of concentrated poly(vinyl alcohol) solutions are presented. The influence of soluble additives, possessing different lyotropic properties, on the course of gelation in frozen systems is discussed. The possibility of the cryocracking of poly(vinyl alcohol) chains is considered. The bibliography includes 349 references.
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